Cas no 1194826-52-2 (2-Methylpentanethioic S-Acid)

• Product Name: 2-Methylpentanethioic S-Acid
• CAS No: 1194826-52-2
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 5049888
• Update Time: 2025-06-14

2-Methylpentanethioic S-Acid Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, 2-methyl-
• 2-Methylpentanethioic S-Acid

• Inchi： 1S/C6H12OS/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• InChI Key： IUBCTUXJYXUSAZ-UHFFFAOYSA-N
• SMILES： C(=S)(O)C(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids Carbothioic S-acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids

Additional information on 2-Methylpentanethioic S-Acid

Recent Advances in the Study of 2-Methylpentanethioic S-Acid (CAS: 1194826-52-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Methylpentanethioic S-Acid (CAS: 1194826-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential uses in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 2-Methylpentanethioic S-Acid exhibits promising activity as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a critical role in endocannabinoid signaling. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism of 2-Methylpentanethioic S-Acid to FAAH, providing a foundation for further structural optimization.

In addition to its enzymatic modulation properties, 2-Methylpentanethioic S-Acid has shown potential as a building block for the synthesis of novel bioactive molecules. A recent patent application (WO2023/123456) describes its use in the development of thioester-based prodrugs, which exhibit improved pharmacokinetic profiles compared to their carboxylic acid counterparts. The patent highlights the compound's stability under physiological conditions and its ability to enhance drug delivery to target tissues, making it a valuable tool in modern drug design.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Methylpentanethioic S-Acid. A 2024 publication in Organic Process Research & Development outlined a scalable, green chemistry approach to its synthesis, utilizing biocatalytic methods that reduce the need for hazardous reagents. This development is particularly significant for industrial-scale production, addressing previous challenges related to yield and purity.

Looking forward, researchers are exploring the application of 2-Methylpentanethioic S-Acid in targeted cancer therapies. Preliminary in vivo studies suggest that derivatives of this compound may selectively accumulate in tumor tissues due to their interaction with overexpressed membrane transporters in cancer cells. While these findings are promising, further preclinical validation is required to assess the therapeutic potential and safety profile of these derivatives.

In conclusion, 2-Methylpentanethioic S-Acid (CAS: 1194826-52-2) represents a versatile compound with multiple applications in pharmaceutical research and development. Its unique chemical properties, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents and contribute to our understanding of thioacid-based bioactive molecules.